![molecular formula C15H14F2N2O3S B5803697 N~1~,N~2~-bis(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide](/img/structure/B5803697.png)
N~1~,N~2~-bis(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N~1~,N~2~-bis(4-fluorophenyl)-N~2~-(methylsulfonyl)glycinamide, commonly known as BFM-427, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in cancer treatment. BFM-427 belongs to the class of glycine receptor antagonists and is known to exhibit potent cytotoxicity against a variety of cancer cell lines.
Mechanism of Action
The mechanism of action of BFM-427 involves the inhibition of glycine receptors, which are involved in the regulation of neuronal activity. Glycine receptors are also expressed in cancer cells and play a role in cancer cell proliferation and survival. BFM-427 binds to these receptors and inhibits their activity, leading to the inhibition of cancer cell growth and survival.
Biochemical and Physiological Effects
BFM-427 has been shown to induce apoptosis, or programmed cell death, in cancer cells. It also inhibits the migration and invasion of cancer cells, which are important processes in cancer metastasis. BFM-427 has also been shown to decrease the expression of proteins involved in cancer cell proliferation and survival.
Advantages and Limitations for Lab Experiments
One advantage of BFM-427 is its potent cytotoxicity against a variety of cancer cell lines. This makes it a promising candidate for further development as a cancer treatment. However, one limitation of BFM-427 is its low solubility in water, which can make it difficult to administer in vivo.
Future Directions
There are several future directions for the research and development of BFM-427. One direction is to optimize the synthesis method to improve the yield and solubility of the compound. Another direction is to investigate the potential of BFM-427 in combination with other cancer treatments, such as chemotherapy and radiation therapy. Additionally, further studies are needed to elucidate the mechanism of action of BFM-427 and to identify potential biomarkers for patient selection and treatment monitoring.
Synthesis Methods
The synthesis of BFM-427 involves the reaction of 4-fluoroaniline with methylsulfonyl chloride to form N-(4-fluorophenyl)methanesulfonamide. This intermediate is then reacted with N,N'-bis(4-fluorophenyl)urea in the presence of a base to form BFM-427. The overall yield of this synthesis is around 20%.
Scientific Research Applications
BFM-427 has been extensively studied for its potential applications in cancer treatment. It has been shown to exhibit potent cytotoxicity against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer. BFM-427 has also been shown to inhibit the growth of cancer cells in animal models.
properties
IUPAC Name |
2-(4-fluoro-N-methylsulfonylanilino)-N-(4-fluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14F2N2O3S/c1-23(21,22)19(14-8-4-12(17)5-9-14)10-15(20)18-13-6-2-11(16)3-7-13/h2-9H,10H2,1H3,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAKVSMSNAKCAFW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N(CC(=O)NC1=CC=C(C=C1)F)C2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14F2N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
340.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.